Cas no 89655-82-3 (Naphthalenetricarboxylic acid)
Naphthalenetricarboxylic acid structure
Product Name:Naphthalenetricarboxylic acid
CAS No:89655-82-3
MF:C13H8O6
MW:260.199024200439
CID:593226
PubChem ID:21541625
Update Time:2025-04-19
Naphthalenetricarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Naphthalenetricarboxylic acid
- naphthalene-1,2,3-tricarboxylic acid
- SCHEMBL28652
- DTXSID90615763
- 89655-82-3
-
- Inchi: 1S/C13H8O6/c14-11(15)8-5-6-3-1-2-4-7(6)9(12(16)17)10(8)13(18)19/h1-5H,(H,14,15)(H,16,17)(H,18,19)
- InChI Key: KVQQRFDIKYXJTJ-UHFFFAOYSA-N
- SMILES: OC(C1C(C(=O)O)=C(C(=O)O)C=C2C=CC=CC2=1)=O
Computed Properties
- Exact Mass: 260.03208797g/mol
- Monoisotopic Mass: 260.03208797g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 112Ų
Naphthalenetricarboxylic acid Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
89655-82-3 (Naphthalenetricarboxylic acid) Related Products
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- 5156-01-4(2-Methylterephthalic acid)
- 480-63-7(2,4,6-Trimethylbenzoic acid)
- 569-51-7(1,2,3-Benzenetricarboxylic acid)
- 605-70-9(1,4-Naphthalenedicarboxylic acid)
- 611-01-8(2,4-Dimethylbenzoic acid)
- 88-99-3(Phthalic acid)
- 610-72-0(2,5-Dimethylbenzoic acid)
- 603-79-2(2,3-Dimethylbenzoic Acid)
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